Cas no 1207019-68-8 (N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 1207019-68-8
• MF: C₁₇H₂₅N₅O₃S
• MW: 379.477102041245
• CID: 6025352
• PubChem ID: 45502737
• Update Time: 2025-05-21

N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide
• VU0649366-1
• SR-01000924057
• F5627-0009
• SR-01000924057-1
• N-[2-[[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-4-methoxy-3-methylbenzenesulfonamide
• 1207019-68-8
• N-(2-{[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide
• AKOS024516145
• N-(2-((6-(dimethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-4-methoxy-3-methylbenzenesulfonamide

• Inchi： 1S/C17H25N5O3S/c1-12-10-14(6-7-15(12)25-5)26(23,24)19-9-8-18-16-11-17(22(3)4)21-13(2)20-16/h6-7,10-11,19H,8-9H2,1-5H3,(H,18,20,21)
• InChI Key： GVVGYOMJFRNQLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(NCCNC1C=C(N=C(C)N=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 379.16781085g/mol
• Monoisotopic Mass: 379.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 1207019-68-8)

N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide, with the CAS number 1207019-68-8, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrimidine core with a sulfonamide moiety, making it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their role in targeting signaling pathways involved in various diseases.

The compound’s structure includes a dimethylamino group and a methoxy substituent, which contribute to its physicochemical properties and binding affinity. Its molecular weight and logP value suggest moderate solubility, a critical factor for bioavailability in drug development. Recent studies have explored its interactions with protein targets, particularly in the context of cancer research, where precision medicine and targeted therapies are trending topics. The integration of computational chemistry and AI-driven drug design has further accelerated the exploration of this compound’s potential.

In the realm of medicinal chemistry, N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide stands out due to its modular design, allowing for structural optimization. Researchers frequently search for SAR (Structure-Activity Relationship) data to understand how modifications affect its efficacy. The compound’s synthetic route and scalability are also key considerations for industrial applications, aligning with the growing demand for green chemistry and sustainable synthesis methods.

Another area of interest is the compound’s potential in neurodegenerative disease research. With the rise of personalized medicine, scientists are investigating its ability to modulate enzymes or receptors implicated in conditions like Alzheimer’s or Parkinson’s. The blood-brain barrier permeability of such compounds is a hot topic, as it determines their suitability for central nervous system (CNS) targeting. Online searches often include queries like "kinase inhibitors for neurodegenerative diseases" or "sulfonamide derivatives in drug discovery," reflecting widespread curiosity.

From a technical perspective, the analytical characterization of CAS 1207019-68-8 involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate structural integrity, which are crucial for regulatory compliance in preclinical studies. The compound’s stability under various conditions is another frequently searched topic, especially among formulation scientists aiming to develop oral or injectable dosage forms.

In summary, N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-methoxy-3-methylbenzene-1-sulfonamide represents a promising candidate in modern drug development. Its multifaceted applications—from oncology to CNS disorders—highlight its versatility. As the scientific community continues to explore its mechanisms and optimize its properties, this compound remains a focal point for innovation in pharmaceutical research and biotechnology.